Cas no 1445894-89-2 (tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate
• CAS No: 1445894-89-2
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 2117444
• Update Time: 2025-10-29

tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate
• DRAARPHSFOTACG-UHFFFAOYSA-N
• TQ0254
• 4-(4-Amino-3-isopropoxy-phenyl)-piperidine-1-carboxylic acid tert-butyl ester
• 2-methylpropan-2-yl 4-[4-amino-3-(propan-2-yloxy)phenyl]piperidine-1-carboxylate
• CID 86697982
• 1-Piperidinecarboxylic acid, 4-[4-amino-3-(1-methylethoxy)phenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H30N2O3/c1-13(2)23-17-12-15(6-7-16(17)20)14-8-10-21(11-9-14)18(22)24-19(3,4)5/h6-7,12-14H,8-11,20H2,1-5H3
• InChI Key： DRAARPHSFOTACG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC(=C(C=2)OC(C)C)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 411
• Topological Polar Surface Area: 64.8

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 455.2±45.0 °C(Predicted)
• pka: 5.91±0.13(Predicted)

Additional information on tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate (CAS No. 1445894-89-2)

tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate (CAS No. 1445894-89-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of both amino and isopropoxy functional groups enhances its reactivity, making it a valuable intermediate for designing bioactive molecules. Researchers often explore its potential in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, aligning with current trends in precision medicine.

The structural uniqueness of tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate lies in its tert-butyl carbamate protection, which ensures stability during synthetic processes. This feature is particularly relevant in peptide coupling reactions and catalysis, topics frequently searched in academic and industrial forums. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles of drug candidates, a hot topic in AI-driven drug design. As the demand for small-molecule therapeutics grows, this compound gains attention for its potential in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, CAS No. 1445894-89-2 is often discussed in the context of Boc deprotection strategies and microwave-assisted synthesis, techniques popularized for their efficiency. Its isopropoxy group also contributes to solubility optimization, a critical factor in high-throughput screening (HTS) workflows. Notably, the compound’s relevance extends to cancer immunotherapy research, where modified piperidine scaffolds are investigated for immune checkpoint modulation—a trending topic in bioinformatics and computational chemistry.

Environmental and regulatory aspects of tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate are equally noteworthy. With increasing focus on green chemistry, researchers evaluate its synthesis using biocatalysts or flow chemistry to minimize waste. Searches for sustainable synthetic routes and cradle-to-cradle design often cite such intermediates as case studies. Furthermore, its compatibility with continuous manufacturing aligns with Industry 4.0 advancements, a key interest area for pharmaceutical engineers.

In analytical applications, 1445894-89-2 is characterized via HPLC-MS and NMR spectroscopy, methods frequently queried in quality control forums. Its spectral data is cataloged in major chemical databases, aiding in cheminformatics projects. The compound’s logP and pKa values are also critical for QSAR modeling, a technique leveraged in AI-powered drug discovery platforms.

To summarize, tert-butyl 4-(4-amino-3-isopropoxyphenyl)piperidine-1-carboxylate (CAS No. 1445894-89-2) exemplifies the intersection of medicinal chemistry and process optimization. Its multifaceted applications—from GPCR-targeted therapies to green synthesis—reflect the compound’s adaptability to evolving scientific paradigms. As personalized medicine and automated synthesis dominate research agendas, this intermediate remains a subject of enduring relevance.